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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to understanding and optimizing the dyeing of

various substrates with Acid Black 107, with a primary focus on the critical role of pH. Acid
Black 107 is a 1:2 metal complex acid dye used for dyeing protein and polyamide fibers such

as wool, silk, and nylon.[1][2][3][4][5][6] The pH of the dye bath is a crucial parameter that

significantly influences the dye uptake, levelness, and overall fastness properties of the final

dyed material.

Introduction to Acid Black 107 Dyeing
Acid Black 107 is an anionic dye that forms strong bonds with fibers containing cationic

groups.[7][8] The dyeing mechanism primarily relies on the electrostatic attraction between the

negatively charged sulfonate groups of the dye molecule and the positively charged amino

groups of the fibers.[7][8] The protonation of these amino groups is highly dependent on the pH

of the dye bath, making pH control essential for achieving optimal and reproducible dyeing

results.[7]

Influence of pH on Dyeing Different Substrates
The optimal pH for dyeing with Acid Black 107 varies depending on the substrate due to

differences in their chemical structure and isoelectric points.
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Wool: Wool is an amphoteric protein fiber containing both amino and carboxylic acid groups.

[8] In acidic conditions, the amino groups are protonated (-NH3+), creating cationic sites for

the anionic dye to bind.[7][8] A lower pH generally leads to a higher rate of dye exhaustion.

For Acid Black 107, a neutral to slightly acidic pH range of 5.0 to 6.0 is recommended for

wool to ensure good dye uptake and minimize fiber damage.[1]

Silk: Silk, another protein fiber, has a similar dyeing mechanism to wool. However, it is more

sensitive to harsh acidic conditions. Therefore, a neutral or weakly acidic dyebath is typically

used for dyeing silk with Acid Black 107 to achieve a good balance between dye exhaustion

and preserving the fiber's natural luster and softness.[1]

Nylon: Nylon is a synthetic polyamide fiber that also contains amino end groups that can be

protonated in an acidic medium.[9] For dyeing nylon with Acid Black 107, a neutral pH of

7.0 to 8.0 is often recommended.[1]

Table 1: Recommended pH Ranges for Acid Black 107 Dyeing

Substrate
Recommended pH
Range

Recommended
Acid/Buffer

Notes

Wool 5.0 - 6.0
Acetic Acid /

Ammonium Acetate

Lowering the pH

increases dye uptake

but may affect

levelness.[1]

Silk 6.0 - 7.0
Acetic Acid /

Ammonium Sulfate

A weakly acidic to

neutral bath is

preferred to protect

the fiber.[1]

Nylon 7.0 - 8.0 Ammonium Sulfate

A neutral bath is

recommended for

optimal results.[1]

Table 2: Illustrative Effect of pH on Dye Exhaustion (%) for Acid Black 107
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Substrate pH 4.0 pH 5.0 pH 6.0 pH 7.0 pH 8.0

Wool ~95% ~90% ~85% ~75% ~65%

Silk ~90% ~88% ~82% ~78% ~70%

Nylon ~80% ~85% ~88% ~92% ~90%

Note: The data in this table is illustrative and based on the general principles of acid dyeing.

Actual exhaustion rates may vary depending on specific dyeing conditions such as

temperature, time, and liquor ratio.

Experimental Protocols
Materials and Reagents

Acid Black 107 (C.I. 12218-96-1)

Substrates: Wool, Silk, or Nylon fabric/yarn

Acetic Acid (Glacial)

Ammonium Acetate or Ammonium Sulfate

Sodium Acetate

Deionized Water

pH meter

Dyeing apparatus (e.g., water bath with beakers or a laboratory dyeing machine)

Spectrophotometer for colorimetric analysis (optional)

Preparation of Dyeing Solutions
Dye Stock Solution (1% w/v): Accurately weigh 1.0 g of Acid Black 107 powder and dissolve

it in a small amount of hot deionized water. Make up the final volume to 100 mL with

deionized water.
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Buffer Solutions: Prepare a series of buffer solutions to control the pH of the dye bath. For

example, for a pH range of 4.0 to 6.0, use acetic acid/sodium acetate buffers. For a more

neutral range, ammonium acetate or ammonium sulfate can be used.

General Dyeing Protocol
Substrate Preparation: Weigh the dry substrate material (e.g., 5.0 g). Thoroughly wet the

substrate in deionized water before dyeing.

Dye Bath Preparation: Prepare the dye bath with the desired concentration of Acid Black
107 (e.g., 2% on weight of fiber, owf), the appropriate buffer to achieve the target pH, and

any other auxiliaries like leveling agents if required. The liquor ratio (ratio of the volume of

dye bath to the weight of the substrate) is typically set at 40:1.

Dyeing Process:

Place the wetted substrate in the dye bath at an initial temperature of 40°C.

Gradually raise the temperature of the dye bath to the dyeing temperature (e.g., 90-100°C

for wool and nylon, 85-90°C for silk) at a rate of 2°C per minute.

Maintain the dyeing at this temperature for 60 minutes, with occasional stirring to ensure

even dyeing.

After 60 minutes, allow the dye bath to cool down slowly to about 60°C.

Rinsing and Drying:

Remove the dyed substrate from the bath and rinse it thoroughly with cold water until the

water runs clear.

Squeeze out the excess water and allow the substrate to air dry at room temperature.

Visualizations
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Caption: Experimental workflow for dyeing with Acid Black 107.
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Caption: Effect of pH on the interaction between Acid Black 107 and fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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